Cas no 1261909-92-5 (4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid
• CAS No: 1261909-92-5
• MF: C₁₅H₁₁ClO₅
• MW: 306.697843790054
• MDL: MFCD18322650
• CID: 2762854
• PubChem ID: 53228469
• Update Time: 2025-07-19

4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-2-HYDROXYBENZOIC ACID
• 1261909-92-5
• 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid, 95%
• MFCD18322650
• DTXSID20692002
• 3'-Chloro-3-hydroxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid

• MDL： MFCD18322650
• Inchi： 1S/C15H11ClO5/c1-21-15(20)10-4-2-8(6-12(10)16)9-3-5-11(14(18)19)13(17)7-9/h2-7,17H,1H3,(H,18,19)
• InChI Key： IQUHGZNFWFOOEK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 306.0295011Da
• Monoisotopic Mass: 306.0295011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid

Recent Advances in the Study of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS: 1261909-92-5)

In recent years, the compound 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid (CAS: 1261909-92-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The compound's distinct chemical properties, including its chloro and methoxycarbonyl substituents, make it a promising candidate for various therapeutic applications.

Recent research has focused on elucidating the pharmacological properties of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid. Studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another area of interest is the compound's role in cancer therapy. Research conducted by a team at the National Cancer Institute (NCI) in 2022 revealed that 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the HER2 receptor. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for cancer cell survival and proliferation. These findings underscore the compound's potential as a targeted therapeutic agent in oncology.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid. A 2023 paper in Organic Process Research & Development detailed a novel synthetic route that improves yield and reduces the environmental impact of the production process. This development is particularly significant for large-scale pharmaceutical manufacturing, where cost-effectiveness and sustainability are paramount.

Despite these promising findings, challenges remain in the clinical translation of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research supports the continued investigation of this compound as a valuable tool in drug discovery and a potential therapeutic agent in its own right.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)-2-hydroxybenzoic acid represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological properties and recent advancements in synthesis highlight its potential for future therapeutic applications. Ongoing studies will be crucial in unlocking its full potential and addressing the challenges associated with its development.